Cas no 126947-45-3 (N,N'-bis(3-methylbutyl)propanediamide)

• Product Name: N,N'-bis(3-methylbutyl)propanediamide
• CAS No: 126947-45-3
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 897393
• Update Time: 2026-04-29

N,N'-bis(3-methylbutyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• N,N''-BIS-(3-METHYL-BUTYL)-MALONAMIDE
• N,N'-BIS-(3-METHYL-BUTYL)-MALONAMIDE
• N,N'-bis(3-methylbutyl)propanediamide
• AC1M6E6S
• AC1Q1PFG
• CTK4B5439
• Malonsaeure-bis-isopentylamid
• N,N'-BIS(3-METHYL-BUTYL)-MALONAMIDE
• N,N'-diisopentyl-malonamide

• Inchi： InChI=1S/C13H26N2O2/c1-10(2)5-7-14-12(16)9-13(17)15-8-6-11(3)4/h10-11H,5-9H2,1-4H3,(H,14,16)(H,15,17)
• InChI Key： UCTJMAHVRZXADJ-UHFFFAOYSA-N
• SMILES： CC(CCNC(CC(NCCC(C)C)=O)=O)C

Computed Properties

• Exact Mass: 242.19958
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10

Experimental Properties

• PSA: 58.2

Additional information on N,N'-bis(3-methylbutyl)propanediamide

Introduction to N,N'-bis(3-methylbutyl)propanediamide (CAS No. 126947-45-3)

N,N'-bis(3-methylbutyl)propanediamide, a compound with the chemical identifier CAS No. 126947-45-3, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This diamide derivative, characterized by its unique structural composition, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and industrial processes.

The molecular structure of N,N'-bis(3-methylbutyl)propanediamide consists of a propanediamide backbone with two 3-methylbutyl groups attached to the nitrogen atoms. This configuration imparts specific physicochemical properties, including solubility characteristics and thermal stability, which are critical factors in determining its suitability for different applications. The presence of the bulky 3-methylbutyl groups also influences the compound's interactions with biological targets, making it an intriguing subject for medicinal chemistry investigations.

In recent years, there has been growing interest in diamide derivatives due to their potential biological activities. Studies have shown that such compounds can modulate various biological pathways, making them promising candidates for drug discovery. Specifically, N,N'-bis(3-methylbutyl)propanediamide has been explored for its potential role in inhibiting certain enzymes and receptors that are implicated in inflammatory and metabolic disorders. Preliminary research suggests that this compound may exhibit anti-inflammatory properties by interacting with specific molecular targets.

The synthesis of N,N'-bis(3-methylbutyl)propanediamide involves multi-step organic reactions, typically starting from readily available precursors such as 3-methylbutylamine and propanaldehyde. The process requires careful optimization to ensure high yield and purity, which are essential for subsequent biological evaluations. Advanced synthetic techniques, including catalytic hydrogenation and protective group strategies, have been employed to enhance the efficiency of the synthesis.

One of the key advantages of N,N'-bis(3-methylbutyl)propanediamide is its chemical versatility. The compound can undergo further functionalization to produce analogs with tailored properties. For instance, modifications at the nitrogen or carbon positions can alter its solubility, bioavailability, or binding affinity to biological targets. This flexibility makes it a valuable scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug-like characteristics.

Recent advancements in computational chemistry have also facilitated the study of N,N'-bis(3-methylbutyl)propanediamide. Molecular modeling techniques allow researchers to predict how this compound interacts with biological macromolecules such as proteins and enzymes. These simulations provide insights into binding mechanisms and can guide the design of more effective derivatives. Additionally, virtual screening methods have been used to identify potential lead compounds based on their predicted interactions with disease-related targets.

The pharmacokinetic profile of N,N'-bis(3-methylbutyl)propanediamide is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. In vitro and in vivo studies have begun to elucidate these processes, providing valuable data for drug development. For example, metabolic stability studies have revealed that the compound undergoes specific enzymatic degradation pathways, which can be exploited to design more stable analogs.

In industrial applications, N,N'-bis(3-methylbutyl)propanediamide has shown promise as a building block for specialty chemicals. Its unique structural features make it suitable for use in polymer synthesis, where it can contribute to the development of novel materials with enhanced properties. Additionally, the compound's ability to act as a chelating agent has been explored in catalytic systems, where it can improve reaction efficiency by stabilizing metal centers.

The environmental impact of N,N'-bis(3-methylbutyl)propanediamide is also a consideration in its development and application. Efforts have been made to assess its biodegradability and toxicity profile to ensure that its use does not pose undue environmental risks. Green chemistry principles have been applied in both synthesis and application processes to minimize waste and reduce energy consumption.

In conclusion, N,N'-bis(3-methylbutyl)propanediamide (CAS No. 126947-45-3) is a multifaceted compound with significant potential in pharmaceuticals and industrial chemistry. Its unique structure and properties make it a valuable tool for drug discovery and material science applications. As research continues to uncover new aspects of this molecule's behavior and utility, its importance is likely to grow further.